Cas no 159092-84-9 (Phenanthrene,3,6,9-trinitro-)

• Product Name: Phenanthrene,3,6,9-trinitro-
• CAS No: 159092-84-9
• MF: C₁₄H₇N₃O₆
• MW: 313.221883058548
• CID: 189759
• PubChem ID: 154735
• Update Time: 2025-04-19

Phenanthrene,3,6,9-trinitro- Chemical and Physical Properties

Names and Identifiers

• Phenanthrene,3,6,9-trinitro-
• 3,6,9-trinitrophenanthrene
• CCRIS 7666
• DTXSID10166580
• 159092-84-9
• Phenanthrene, 3,6,9-trinitro-

• Inchi： 1S/C14H7N3O6/c18-15(19)9-2-1-8-5-14(17(22)23)11-4-3-10(16(20)21)7-13(11)12(8)6-9/h1-7H
• InChI Key： WDGIWHCVUOLSME-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C2C=CC(=CC2=C2C=C(C=CC2=1)[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 313.03351
• Monoisotopic Mass: 313.03348495g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 138Ų

Experimental Properties

• PSA: 129.42